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Abstract

This technical guide provides a comprehensive overview of the physical characteristics of 4-
Isopropylaniline-d4. Due to the limited availability of experimental data for the deuterated
compound, the physical properties of its non-deuterated analog, 4-Isopropylaniline, are
presented as a close approximation. This document includes a summary of key physical data in
a tabular format, detailed experimental protocols for determining these properties, and
visualizations of relevant biochemical and experimental workflows. It is intended to serve as a
valuable resource for researchers and professionals in drug development and related scientific
fields.

Introduction

4-1sopropylaniline-d4 is the deuterium-labeled form of 4-Isopropylaniline.[1] Stable isotope-
labeled compounds, such as 4-Isopropylaniline-d4, are crucial tools in drug development and
metabolic research.[1] They are frequently used as internal standards in quantitative mass
spectrometry to enhance analytical accuracy and to trace the metabolic fate of molecules.[2]
The substitution of hydrogen with deuterium can also influence the pharmacokinetic and
metabolic profiles of a drug, a strategy sometimes employed to improve a drug's properties.[1]

4-1sopropylaniline itself is recognized as a metabolite of the phenylurea herbicide, isoproturon.
[3] Understanding its physical and chemical properties is essential for its application in
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research and for assessing its environmental and toxicological impact.

Note on Deuterated Compound Data: Direct experimental data for the physical properties of 4-
Isopropylaniline-d4 are not widely available. The data presented in this guide are primarily for
the non-deuterated 4-lIsopropylaniline (CAS 99-88-7). It is a common scientific practice to
assume that the physical properties of a deuterated compound are very similar to its non-
deuterated counterpart. Typically, deuteration leads to a slight increase in molecular weight,
density, and boiling point. For context, the physical properties of Aniline-d5 (CAS 4165-61-1)
compared to Aniline show a slightly higher density (1.076 g/mL at 25 °C vs. 1.022 g/mL) and
boiling point (184 °C vs. 184.1 °C).

Physical and Chemical Properties

The key physical and chemical properties of 4-Isopropylaniline are summarized in the tables
below. These values should be considered as close estimates for 4-lsopropylaniline-d4.

Table 1: | and Physical E :

Property Value

Molecular Formula CoHoDsN

Molecular Weight 139.25 g/mol (calculated)
Appearance Clear pale brown to red-brown liquid
Melting Point -63 °C

Boiling Point 226-228 °C at 745 mmHg

Density 0.989 g/mL at 25 °C

Refractive Index (n20/D) 1.542 - 1.544

Flash Point 92 °C (198 °F)

Vapor Pressure 10 Paat 20 °C

Table 2: Solubility and Spectral Data
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Property Value

Water Solubility Insoluble

Organic Solvent Solubility Soluble in alcohol and benzene
Infrared Spectrum Authentic

Major peaks at 120 and 135 m/z for the non-
Mass Spectrum deuterated form. The deuterated form is

expected to show a mass shift.

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of liquid
compounds like 4-Isopropylaniline-d4.

Boiling Point Determination (Micro-reflux Method)

This method is suitable for small sample volumes.[4]

e Sample Preparation: Introduce approximately 0.5 mL of the liquid sample into a small test
tube. Add a small magnetic stir bar.[5]

e Apparatus Setup:
o Place the test tube in a heating block on a hot plate stirrer and clamp it securely.

o Insert a thermometer into the test tube, ensuring the bulb is about 1 cm above the liquid's

surface.[5]
e Measurement:
o Begin gentle stirring and heating.

o Observe for boiling and the condensation of vapor on the test tube walls, forming a "reflux

ring."
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o Position the thermometer bulb at the level of this reflux ring for an accurate measurement.

[4]
o The stable temperature reading on the thermometer is the boiling point.[4]

o Completion: Stop heating and allow the apparatus to cool.

Density Determination (Gravimetric Method)

This method relies on accurately measuring the mass of a known volume of the liquid.[6][7]

e Mass of Empty Container: Use an electronic balance to measure the mass of a clean, dry
measuring cylinder.[7]

e Volume and Mass of Liquid:

o Add a specific volume (e.g., 5.0 mL) of the liquid to the measuring cylinder. Read the
volume from the bottom of the meniscus.[7]

o Measure the combined mass of the measuring cylinder and the liquid.[7]
o Calculation:

o Subtract the mass of the empty measuring cylinder from the combined mass to find the
mass of the liquid.

o Density is calculated by dividing the mass of the liquid by its volume (Density = Mass /
Volume).

o Replication: Repeat the measurement at least twice for accuracy.

Refractive Index Determination (Abbe Refractometer)

An Abbe refractometer provides a quick and accurate measurement of the refractive index.[8]

» Calibration: Calibrate the instrument using a standard liquid with a known refractive index,
such as distilled water.[8]
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o Sample Application: Apply a few drops of the liquid sample onto the prism of the
refractometer.

e Measurement:
o Close the prism and turn on the light source.
o Adjust the micrometer screw to focus the boundary between the light and dark regions.
o Align the crosshairs of the telescope exactly on this boundary.[8]

» Reading: Read the refractive index value from the instrument's scale. Note the temperature
at which the measurement is taken.

Solubility Determination

A systematic approach is used to determine the solubility of a compound in various solvents.[9]
[10]

o Water Solubility:

o In a small test tube, add approximately 25 mg of the compound to 0.75 mL of water.

o Shake vigorously. If the compound dissolves, it is water-soluble.[10]
e Solubility in Organic Solvents:

o If insoluble in water, repeat the process with organic solvents like ethanol or benzene.
» Acid-Base Solubility (for water-insoluble compounds):

o Test for solubility in 5% NaOH and 5% HCI aqueous solutions.

o Solubility in 5% NaOH suggests an acidic compound.

o Solubility in 5% HCI indicates a basic compound (like an aniline).[11]

Visualizations
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The following diagrams illustrate relevant pathways and workflows for 4-Isopropylaniline-d4.

Metabolic Pathway of Isoproturon

4-1sopropylaniline is a known metabolite in the biodegradation of the herbicide isoproturon.[12]
The pathway generally involves N-demethylation followed by cleavage of the urea side chain.
[12]

Mineralization
(CO2, Biomass)

4-Isopropylaniline

Isoproturon N-demethylation Monodesmethyl-isoproturon N-demethylation_y, Didesmethyl-isoproturon
: (MDIPU) (DDIPU)

Click to download full resolution via product page

Caption: Proposed metabolic pathway for the biodegradation of Isoproturon to 4-
Isopropylaniline.

General Workflow for Synthesis of Deuterated Aromatic
Amines

The synthesis of deuterated aromatic amines can be achieved through various methods, often
involving the reduction of a nitro group and subsequent steps to introduce deuterium.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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